Cas no 1257703-84-6 ((8-Chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanamine)

• Product Name: (8-Chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanamine
• CAS No: 1257703-84-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 2119649
• Update Time: 2023-08-04

(8-Chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine
• Dihydro-8-chloro-2H-1,4-benzoxazine-2-methanamine
• WVAUPUCKGDEHRH-UHFFFAOYSA-N
• (8-Chloro-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanamine

• Inchi： 1S/C9H11ClN2O/c10-7-2-1-3-8-9(7)13-6(4-11)5-12-8/h1-3,6,12H,4-5,11H2
• InChI Key： WVAUPUCKGDEHRH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(CN)CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 47.3